Cas no 118204-64-1 (4'-Me ether-3,5,7-Trihydroxy-3(4-hydroxybenzyl)-4-chromanone)

• Product Name: 4'-Me ether-3,5,7-Trihydroxy-3(4-hydroxybenzyl)-4-chromanone
• CAS No: 118204-64-1
• MF: C₁₇H₁₆O₆
• MW: 316.305345535278
• CID: 2017497
• PubChem ID: 138857789
• Update Time: 2025-04-21

4'-Me ether-3,5,7-Trihydroxy-3(4-hydroxybenzyl)-4-chromanone Chemical and Physical Properties

Names and Identifiers

• 4'-Me ether-3,5,7-Trihydroxy-3(4-hydroxybenzyl)-4-chromanone
• Eucomol
• AKOS040736206
• 4H-1-Benzopyran-4-one, 2,3-dihydro-3,5,7-trihydroxy-3-[(4-methoxyphenyl)methyl
• CS-0140360
• 2,3-dihydro-3,5,7-trihydroxy-3-[(4-methoxyphenyl)methyl]-(R)-4H-1-Benzopyran-4-one
• 118204-64-1
• FS-7394
• (R)-Eucomol
• (3R)-3,5,7-trihydroxy-3-[(4-methoxyphenyl)methyl]-2H-1-benzopyran-4-one
• DA-49256
• E88953
• 4H-1-Benzopyran-4-one, 2,3-dihydro-3,5,7-trihydroxy-3-[(4-methoxyphenyl)methyl]-, (R)-
• HY-N7321A

• Inchi： 1S/C17H16O6/c1-22-12-4-2-10(3-5-12)8-17(21)9-23-14-7-11(18)6-13(19)15(14)16(17)20/h2-7,18-19,21H,8-9H2,1H3/t17-/m1/s1
• InChI Key： BLSFQQNRFOVLGQ-QGZVFWFLSA-N
• SMILES： O1C2C=C(C=C(C=2C([C@](C1)(CC1C=CC(=CC=1)OC)O)=O)O)O

Computed Properties

• Exact Mass: 316.09468823g/mol
• Monoisotopic Mass: 316.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavans